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Compound of Interest

Compound Name: Methyl 3-aminobenzoate-d4

Cat. No.: B583320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Methyl 3-
aminobenzoate-d4 (Deuterated Methyl 3-aminobenzoate). The information is compiled from

available Safety Data Sheets (SDS) for the deuterated compound and its non-deuterated

analogue, Methyl 3-aminobenzoate. It is important to note that while the toxicological properties

are expected to be very similar, this guide primarily references data from the non-deuterated

form due to the limited specific experimental data for the deuterated version.
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Property Value Reference

Product Name
Methyl 3-Aminobenzoate-

2,4,5,6-d4
[1]

Synonyms
m-Aminobenzoic Acid Methyl

Ester-d4
[1]

CAS Number 911132-57-5 [1]

CAS Number (Unlabelled) 4518-10-9 [1][2]

Molecular Formula H₂NC₆D₄COOCH₃ [1]

Molecular Weight 155.19 g/mol [1]

Appearance
Crystals or chunks, white to

brown
[3]

Melting Point ≥42 °C [3]

Isotopic Enrichment 98 atom % D [1]

Hazard Identification and Classification
Methyl 3-aminobenzoate is classified as hazardous. The hazard classifications according to the

2012 OSHA Hazard Communication Standard are summarized below.

Hazard Class Category

Acute oral toxicity Category 4

Acute dermal toxicity Category 4

Acute Inhalation Toxicity - Dusts and Mists Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3

Target Organs Respiratory system
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Signal Word: Warning[2]

Hazard Statements:

Harmful if swallowed, in contact with skin or if inhaled.[2][4]

Causes skin irritation.[2][5]

Causes serious eye irritation.[2][5]

May cause respiratory irritation.[2][5]

First-Aid Measures
Immediate medical attention is required in case of exposure. Always show the safety data

sheet to the attending medical professional.
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Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

comfortable position for breathing. If not

breathing, give artificial respiration. Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the substance. Seek

immediate medical attention.[4][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove and wash

contaminated clothing before reuse. If skin

irritation persists, call a physician.[5][6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][5][6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5][6][7]

Handling and Storage
Handling:

Use only under a chemical fume hood.[2][6]

Wear personal protective equipment, including chemical safety goggles, gloves, and

protective clothing.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, vapor, mist, or gas.[2][6]
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Do not ingest. If swallowed, seek immediate medical assistance.[2][6]

Minimize dust generation and accumulation.[2][4]

Wash hands thoroughly after handling.[2][6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5][6]

Store locked up.[6]

Incompatible materials include acids, bases, and reducing agents.[2][4]

Personal Protective Equipment
Protection Type Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][6]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[2][6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Methyl 3-aminobenzoate-
d4 are not publicly available. The hazard classifications are based on standard toxicological

studies required by regulatory bodies. The general methodologies for such assessments are

outlined below.
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Acute Toxicity (Oral, Dermal, Inhalation): These studies typically involve the administration of

the substance to laboratory animals (e.g., rats) in single or multiple doses over a short period.

The lethal dose (LD50) or lethal concentration (LC50) that causes mortality in 50% of the test

population is determined. Observations for signs of toxicity are made throughout the study.

Skin and Eye Irritation: These protocols involve applying the substance to the skin or into the

eyes of laboratory animals (e.g., rabbits) and observing for signs of irritation, such as redness,

swelling, and corrosion over a set period.

Specific Target Organ Toxicity (Single Exposure): This involves exposing animals to the

substance once and observing for any functional or morphological changes in specific organs,

in this case, the respiratory system.

Logical Workflows

Hazard Identification and First-Aid Response

Hazard Identification

First-Aid Response

Required Personal Protective Equipment

Hazardous Chemical
(Methyl 3-aminobenzoate-d4)

Potential Routes of Exposure
- Inhalation

- Skin Contact
- Eye Contact

- Ingestion

Fume Hood
Safety Goggles

Gloves
Protective Clothing

Mitigation

Inhalation:
Move to fresh air, give oxygen if needed.

Seek immediate medical attention.

If Inhaled

Skin Contact:
Wash with soap and water for 15 mins.

Remove contaminated clothing.

If on Skin

Eye Contact:
Rinse with water for 15 mins.

Seek immediate medical attention.

If in Eyes

Ingestion:
Do NOT induce vomiting.

Call poison center immediately.

If Swallowed
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Click to download full resolution via product page

Caption: Workflow for hazard identification and first-aid.

Spill Cleanup Protocol

Spill Occurs

Ensure adequate ventilation.
Evacuate personnel to safe areas.

Wear appropriate PPE:
- Respirator
- Goggles
- Gloves

- Protective Suit

Prevent further leakage or spillage.

Sweep up and shovel into
suitable containers for disposal.

Avoid dust formation.

Dispose of contents/container to an
approved waste disposal plant.

Cleanup Complete

Click to download full resolution via product page

Caption: General protocol for handling spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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